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Compound of Interest

2-amino-N-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B095669

An In-depth Technical Guide on the Core Properties of 2-amino-N-
methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the fundamental properties of 2-
amino-N-methylbenzenesulfonamide (CAS No: 16288-77-0). It includes detailed information
on its chemical and physical characteristics, spectral data, a validated synthesis protocol, and
known biological and safety information. The data is presented in a structured format with clear
tables and diagrams to facilitate understanding and application in research and development
settings.

Chemical and Physical Properties

2-amino-N-methylbenzenesulfonamide is an organic compound belonging to the
sulfonamide class. Its structure consists of a benzene ring substituted with an amino group and
an N-methylsulfonamide group at the ortho positions.

Identifiers and Structure
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Identifier Value Source
2-amino-N-

IUPAC Name _ [1]
methylbenzenesulfonamide

CAS Number 16288-77-0 [1][2]

Molecular Formula C7H10N202S [11[2]
CNS(=0)

SMILES [1]

(=0)C1=CC=CC=C1N

InChl=1S/C7H10N202S/c1-9-

InChl 12(10,11)7-5-3-2-4-6(7)8/h2- [1]
5,9H,8H2,1H3
SSEZSHJJINNLTQI-

InChliKey [1][3]

UHFFFAOYSA-N

Physicochemical Data

The following table summarizes the key computed and experimental physicochemical
properties of the compound.

Property Value Source
Molecular Weight 186.23 g/mol [1][2]
Exact Mass 186.04629874 Da [1][3]
Topological Polar Surface Area  80.6 A2 [1]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 4 [1]
Rotatable Bond Count 2 [1]

Spectral Information

Spectral data is crucial for the identification and characterization of 2-amino-N-
methylbenzenesulfonamide.
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Spectrum Type Data Highlights Source

(400 MHz, CDCls): 6 7.45-7.48
(dd, 1H, J=1.6 Hz, 8.0 Hz),
7.24-7.31 (m, 2H), 6.81-6.83

1H NMR [4]
(dd, 1H, J=0.6 Hz, 8.0 Hz),
6.60-6.65 (m, 1H), 5.89 (s 2H),

2.370-2.374 (d, 3H, J=1.6Hz)

Computed chemical shifts are
13C NMR _ [3]
available.

Available spectral data can be
Mass Spectrometry found on NIST and [1]

SpectraBase.

Synthesis and Experimental Protocols

A common synthetic route to 2-amino-N-methylbenzenesulfonamide involves a two-step
process starting from 2-nitrobenzenesulfonyl chloride.[4] A related method for a similar
compound involves the chlorosulfonation of p-nitrotoluene, followed by amidation and
reduction.[5]

Detailed Synthesis Protocol

This protocol is adapted from a documented procedure for the synthesis of 2-amino-N-
methylbenzenesulfonamide.[4]

Step 1: Synthesis of N-methyl-2-nitrobenzenesulfonamide
¢ React 2-nitrobenzenesulfonyl chloride with methylamine.

o The specific solvent, temperature, and workup conditions for this step are based on standard
sulfonamide formation reactions.

Step 2: Reduction to 2-amino-N-methylbenzenesulfonamide[4]

» Dissolve N-methyl-2-nitrobenzenesulfonamide (26 g, 0.12 mol) in methanol (500 mL).
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Add a 10% palladium on carbon (Pd/C) catalyst (2 g) to the solution.

Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 3
hours.

Monitor the reaction completion using an appropriate method (e.g., TLC).
Upon completion, remove the Pd/C catalyst by filtration through a pad of Celite.

Concentrate the filtrate under reduced pressure to yield the final product, 2-amino-N-
methylbenzenesulfonamide.

The reported yield for this step is approximately 98% (22 g).[4]
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Synthesis workflow for 2-amino-N-methylbenzenesulfonamide.
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Biological Activity and Applications

While specific biological activities for 2-amino-N-methylbenzenesulfonamide are not
extensively documented in the provided results, the broader class of sulfonamides is of
significant interest in medicinal chemistry.

» Potential as Diuretics: Amides of 2-aminobenzenesulfonic acid have been investigated as
precursors to 1,2,4-benzothiadiazine 1,1-dioxides, a class of compounds proposed to have

diuretic properties.[4]
e Dye Intermediate: The compound is noted for its use as a dye component.[4]

» Cardiovascular Effects: Other benzenesulfonamide derivatives have been shown to affect
the cardiovascular system, with some demonstrating the ability to decrease perfusion
pressure and coronary resistance, potentially through the inhibition of calcium channels.[6]
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Logical relationships of 2-amino-N-methylbenzenesulfonamide.

Safety and Hazards

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-amino-N-methylbenzenesulfonamide is associated with several hazards.[1]
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GHS Hazard Classification  Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation
STOT, Single Exposure H335 May cause respiratory irritation

Precautionary Statements: Users should handle this compound with appropriate personal
protective equipment (PPE), including gloves and eye protection, in a well-ventilated area.[7]
Avoid breathing dust and wash hands thoroughly after handling.[4][7] For detailed safety
information, consult the full Safety Data Sheet (SDS) from a supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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